2-Propenoic acid, 3-phenyl-, 3,7-dimethyl-6-octen-1-yl ester
2-Propenoic acid, 3-phenyl-, 3,7-dimethyl-6-octen-1-yl ester
Citronellyl cinnamate belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Citronellyl cinnamate is considered to be a practically insoluble (in water) and relatively neutral molecule. Citronellyl cinnamate has been primarily detected in urine. Within the cell, citronellyl cinnamate is primarily located in the membrane (predicted from logP) and cytoplasm. Citronellyl cinnamate has a sweet, mellow, and palmarosa taste.
Brand Name:
Vulcanchem
CAS No.:
10482-79-8
VCID:
VC0083398
InChI:
InChI=1S/C19H26O2/c1-16(2)8-7-9-17(3)14-15-21-19(20)13-12-18-10-5-4-6-11-18/h4-6,8,10-13,17H,7,9,14-15H2,1-3H3
SMILES:
CC(CCC=C(C)C)CCOC(=O)C=CC1=CC=CC=C1
Molecular Formula:
C19H26O2
Molecular Weight:
286.4 g/mol
2-Propenoic acid, 3-phenyl-, 3,7-dimethyl-6-octen-1-yl ester
CAS No.: 10482-79-8
Main Products
VCID: VC0083398
Molecular Formula: C19H26O2
Molecular Weight: 286.4 g/mol
| CAS No. | 10482-79-8 |
|---|---|
| Product Name | 2-Propenoic acid, 3-phenyl-, 3,7-dimethyl-6-octen-1-yl ester |
| Molecular Formula | C19H26O2 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | 3,7-dimethyloct-6-enyl 3-phenylprop-2-enoate |
| Standard InChI | InChI=1S/C19H26O2/c1-16(2)8-7-9-17(3)14-15-21-19(20)13-12-18-10-5-4-6-11-18/h4-6,8,10-13,17H,7,9,14-15H2,1-3H3 |
| Standard InChIKey | KMXKQELDKDGFRN-OUKQBFOZSA-N |
| Isomeric SMILES | CC(CCC=C(C)C)CCOC(=O)/C=C/C1=CC=CC=C1 |
| SMILES | CC(CCC=C(C)C)CCOC(=O)C=CC1=CC=CC=C1 |
| Canonical SMILES | CC(CCC=C(C)C)CCOC(=O)C=CC1=CC=CC=C1 |
| Density | d 0.99 |
| Description | Citronellyl cinnamate belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Citronellyl cinnamate is considered to be a practically insoluble (in water) and relatively neutral molecule. Citronellyl cinnamate has been primarily detected in urine. Within the cell, citronellyl cinnamate is primarily located in the membrane (predicted from logP) and cytoplasm. Citronellyl cinnamate has a sweet, mellow, and palmarosa taste. |
| PubChem Compound | 112050 |
| Last Modified | Nov 11 2021 |
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